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Compound of Interest

Compound Name: 5-Methyltetrahydrofolic acid-13C6

Cat. No.: B15136499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of 5-
Methyltetrahydrofolic acid-13C6, a critical isotopically labeled internal standard and tracer for

research in folate metabolism, one-carbon metabolism, and drug development. This document

outlines key product specifications from various suppliers, a detailed experimental protocol for

its quantification, and relevant metabolic pathways.

Commercial Supplier Data
The following table summarizes the quantitative data for 5-Methyltetrahydrofolic acid-13C6
and its common variant, 5-Methyltetrahydrofolic acid-(glutamic acid-13C5), from prominent

commercial suppliers. This allows for a direct comparison of key product specifications.
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Experimental Protocol: Quantification of 5-
Methyltetrahydrofolic acid-13C6 in Biological
Samples by LC-MS/MS
This protocol provides a detailed methodology for the analysis of 5-Methyltetrahydrofolic
acid-13C6, often used as an internal standard for the quantification of endogenous 5-
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methyltetrahydrofolate in plasma or serum. This method is adapted from established liquid

chromatography-tandem mass spectrometry (LC-MS/MS) procedures.[1][2]

1. Sample Preparation

Spiking with Internal Standard: To a 100 µL aliquot of plasma or serum, add a known

concentration of 5-Methyltetrahydrofolic acid-13C6 solution. The exact amount should be

optimized based on the expected concentration of the endogenous analyte and instrument

sensitivity.

Protein Precipitation: Add 300 µL of cold methanol (containing an antioxidant like 0.1%

ascorbic acid) to the sample to precipitate proteins.

Vortex and Centrifuge: Vortex the mixture vigorously for 30 seconds and then centrifuge at

14,000 x g for 10 minutes at 4°C.

Supernatant Collection: Carefully collect the supernatant and transfer it to a clean tube.

Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle

stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis

Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or

ultra-high-performance liquid chromatography (UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is

commonly used.

Mobile Phase:

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: A typical gradient would start at a low percentage of Mobile Phase B, ramp

up to a high percentage to elute the analyte, and then return to initial conditions for column

re-equilibration. The specific gradient profile should be optimized for the best separation.
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Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source operating in positive ion mode.

Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions

for both endogenous 5-methyltetrahydrofolate and the 13C6-labeled internal standard.

5-Methyltetrahydrofolate (unlabeled):m/z 460.2 → 313.1

5-Methyltetrahydrofolic acid-13C6:m/z 466.2 → 319.1

Data Analysis: The concentration of endogenous 5-methyltetrahydrofolate is determined by

calculating the peak area ratio of the analyte to the internal standard and comparing it to a

standard curve prepared with known concentrations of unlabeled 5-methyltetrahydrofolate.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the central role of 5-methyltetrahydrofolate in one-carbon

metabolism and a typical experimental workflow for its analysis.
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Caption: Simplified diagram of the folate cycle within one-carbon metabolism.
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Caption: Experimental workflow for the quantification of 5-methyltetrahydrofolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15136499?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/15003553/
https://pubmed.ncbi.nlm.nih.gov/15003553/
https://pubmed.ncbi.nlm.nih.gov/15003553/
https://www.researchgate.net/publication/7474059_5-Methyltetrahydrofolic_acid_and_folic_acid_measured_in_plasma_with_liquid_chromatography_tandem_mass_spectrometry_Applications_to_folate_absorption_and_metabolism
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/product/b15136499#commercial-suppliers-of-5-methyltetrahydrofolic-acid-13c6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15136499?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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